Cas no 1251608-90-8 (N-(3-chloro-4-methylphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• CAS No: 1251608-90-8
• MF: C₁₉H₂₂ClN₃O₄S
• MW: 423.913682460785
• CID: 6586727
• PubChem ID: 49666353
• Update Time: 2025-10-18

N-(3-chloro-4-methylphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• 1(2H)-Pyridineacetamide, N-(3-chloro-4-methylphenyl)-2-oxo-3-(1-piperidinylsulfonyl)-
• VU0625147-1
• F3406-8733
• N-(3-chloro-4-methylphenyl)-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
• N-(3-chloro-4-methylphenyl)-2-[2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• N-(3-chloro-4-methylphenyl)-2-(2-oxo-3-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• AKOS024485838
• 1251608-90-8

• Inchi： 1S/C19H22ClN3O4S/c1-14-7-8-15(12-16(14)20)21-18(24)13-22-9-5-6-17(19(22)25)28(26,27)23-10-3-2-4-11-23/h5-9,12H,2-4,10-11,13H2,1H3,(H,21,24)
• InChI Key： OYYIEJHUIUAPDT-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(C)C(Cl)=C2)=O)C=CC=C1S(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 423.1019551g/mol
• Monoisotopic Mass: 423.1019551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.99±0.70(Predicted)

Additional information on N-(3-chloro-4-methylphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide

Professional Introduction to N-(3-chloro-4-methylphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251608-90-8)

N-(3-chloro-4-methylphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide, identified by its CAS number 1251608-90-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chloro-substituted aromatic ring, a piperidine sulfonyl group, and an acetamide moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The< strong>3-chloro-4-methylphenyl substituent in the molecule imparts a certain electronic and steric environment that can influence its interactions with biological targets. This aromatic ring system is known to be involved in various pharmacophoric interactions, making it a key feature for designing molecules with specific biological activities. The chloro group, in particular, can enhance the lipophilicity of the compound and may play a crucial role in its binding affinity to target proteins.

The core structure of N-(3-chloro-4-methylphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide is a dihydropyridine ring system, which is characterized by a five-membered heterocyclic ring containing two nitrogen atoms. This type of scaffold is widely recognized for its ability to modulate various biological pathways, including calcium signaling, which is critical for processes such as muscle contraction, neurotransmitter release, and hormone secretion. The presence of the 2-2-oxo group further enhances the electrophilic nature of the dihydropyridine ring, making it more susceptible to nucleophilic attack and thus more versatile in terms of chemical modification.

The< strong>piperidine-1-sulfonyl group attached to the dihydropyridine ring adds another layer of complexity to the molecule's structure. Piperidine derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The sulfonyl group, on the other hand, can increase the water solubility of the compound and may enhance its pharmacokinetic profile. This combination of structural features makes N-(3-chloro-4-methylphenyl)-2-2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide an intriguing candidate for further exploration in drug development.

In recent years, there has been growing interest in developing novel dihydropyridine-based compounds with improved pharmacological properties. The work of researchers in this area has led to several breakthroughs in understanding the structural requirements for optimal biological activity. For instance, studies have shown that modifications to the dihydropyridine core can significantly alter its binding affinity and selectivity for target proteins. These findings have paved the way for the design of more potent and selective drugs.

The synthesis of N-(3-chloro-4-methylphenyl)-2-2-oxyphthalazine sulfonamide>n>n>n>n>n


The synthesis involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework of this compound. These techniques allow for the efficient formation of carbon-carbon bonds, which are essential for creating the desired structural motifs.

The role of computational chemistry in designing and optimizing such molecules cannot be overstated. Molecular modeling studies have been used to predict the binding modes of N-(3-chloro-p-toluidine sulfate salt ) with various biological targets. These studies have provided valuable insights into how different parts of the molecule interact with their intended targets and have guided the development of more effective derivatives.

In addition to its potential therapeutic applications, N-(N-cyclopropyl-N'-methylguanidine hydrochloride ) has also been explored as a tool compound in biochemical research. Its unique structural features make it a useful probe for studying enzyme mechanisms and identifying new drug targets. For example, researchers have used this compound to investigate the role of dihydropyridine receptors in cellular signaling pathways.

The future directions for research on N-(N-cyclopropyl-N'-methylguanidine hydrochloride ) include further optimization of its pharmacological properties through structure-based drug design approaches. By leveraging computational tools and high-throughput screening techniques, scientists aim to identify analogs with improved potency, selectivity, and pharmacokinetic profiles. These efforts are expected to contribute significantly to the development of new treatments for various diseases.

In conclusion,N-(N-cyclopropyl-N'-methylguanidine hydrochloride ) represents an exciting opportunity for innovation in pharmaceutical chemistry.Based on current research trendsand ongoing investigations,itis likelythatthiscompoundwillcontinue topplayan important rolein both academic researchandindustrial drug development initiatives.As our understandingof molecular recognitionand target biology evolves,new applicationsand therapeutic usesare likelyto emerge.